Ammonium chloride

• IUPAC Name: azanium;chloride
• InChI: InChI=1S/ClH.H3N/h1H;1H3
• InChI Key: NLXLAEXVIDQMFP-UHFFFAOYSA-N
• Canonical SMILES: [NH4+].[Cl-]
• Molecular Formula: ClH4N, NH4Cl
• Related CAS: 54450-56-5 ((ammonium)HCl2)), 12125-02-9 (Parent)
• DSSTOX Substance ID: DTXSID0020078
• Molecular Weight: 53.49 g/mol
• Physical Description: Ammonium chloride is a white crystalline solid. It is soluble in water(37%). The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other ammonium compounds, as a soldering flux, as a fertilizer, and for many other uses., Dry Powder; Liquid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Finely divided, odorless, white particulate dispersed in air; [NIOSH], ODOURLESS COLOURLESS-TO-WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS., Finely divided, odorless, white particulate dispersed in air.
• Boiling Point: Sublimes (NIOSH, 2023), Sublimes, 338 °C (sublimes), 520 °C, sublimes
• Solubility: 37 % (NIOSH, 2023), Strongly endothermic; sublimes without melting; somewhat hygroscopic; tendency to cake; hydrochloric acid and sodium chloride decrease solubility in water, In water, 39.5 g/100 g water at 25 °C, Almost insoluble in acetone, ether, ethyl acetate; soluble in alcohol, 28.3% (wt/wt) in water at 25 °C, Soluble in liquid ammonia, For more Solubility (Complete) data for AMMONIUM CHLORIDE (10 total), please visit the HSDB record page., Solubility in water, g/100ml at 25 °C: 28.3, 37%
• Density: 1.53 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.519 g/cu cm, 1.5 g/cm³, 1.53
• Vapor Pressure: 1 mmHg at 321 °F (NIOSH, 2023), 1 Pa at 91 °C (solid); 10 Pa at 121 °C (solid); 100 Pa at 159 °C (solid); 1kPa at 204.7 °C (solid); 10 kPa at 263.1 °C (solid); 100 kPa at 339.5 °C (solid), Vapor pressure, kPa at 160 °C: 0.13, 1 mmHg at 321 °F, (321 °F): 1 mmHg
• Mechanism of Action: Ammonium chloride increases acidity by increasing the amount of hydrogen ion concentrations. Ammonium chloride can be used as an expectorant due to its irritative action on the bronchial mucosa. This effect causes the production of respiratory tract fluid which in order facilitates the effective cough., The acid-forming properties of ammonium chloride result from dissociation of the salt to an ammonium cation and a chloride anion. In patients with normal hepatic function, the ammonium cation is converted to urea by the liver and a hydrogen cation is released which reacts with a bicarbonate ion to form water and carbon dioxide. The chloride anion combines with fixed bases in the extracellular fluid, thereby reducing the alkaline reserve of the body. The net result is the displacement of bicarbonate ions by chloride anions. The displacement of bicarbonate by chloride alters the bicarbonate:carbonic acid ratio if the body and acidosis results. The increased chloride concentration in the extracellular fluid produces an increased load to the renal tubules and appreciable amounts of chloride anions escape reabsorption. These anions are excreted along with cations and water. Sodium is the principal cation excreted; however, potassium excretion may also be increased to some degree. By increasing the excretion of both extracellular electrolytes and water, ammonium chloride causes a net loss of extracellular fluid and promotes the mobilization of edema fluid.
• Impurities: Principal impurity is NaCl.
• Color/Form: Colorless crystals or crystalline masses, or white, granular powder, Colorless cubic crystals, A white, fine or coarse, crystalline powder, Finely divided, ... white particulate dispersed in air. /Ammonium chloride fume/
• CAS RN: 12125-02-9, 54450-56-5
• Melting Point: 662 °F (Sublimes) (NIOSH, 2023), 520.1 (triple point; decomposes), 662 °F (sublimes), 662 °F (Sublimes)

Description

Synthesis Analysis

Ammonium chloride is synthesized through different chemical processes, one of the most common being the Solvay process, where ammonia reacts with hydrogen chloride. This compound also forms as a byproduct in several organic synthesis reactions, demonstrating its versatility in chemical transformations such as Claisen rearrangement, Ullmann coupling, and Biginelli condensation reactions (Pal, 2014).

Molecular Structure Analysis

The molecular structure of ammonium chloride consists of tetrahedral ammonium ions (NH₄⁺) and chloride ions (Cl⁻). This ionic compound crystallizes in a cubic lattice, resembling the structure of sodium chloride. High-resolution studies, such as neutron diffraction, have provided insights into its detailed crystal structure and the dynamics of its hydrogen atoms (Levy & Peterson, 1952).

Chemical Reactions and Properties

Ammonium chloride participates in a variety of chemical reactions, demonstrating its role as an effective catalyst in organic synthesis. It facilitates numerous reactions, including the synthesis of dihydropyrimidinones and the catalysis of carbon-sulfur bond formation in water. Its catalytic properties enhance the efficiency and yield of these reactions, making it a valuable reagent in chemical processes (Shaabani, Bazgir, & Teimouri, 2003).

Scientific Research Applications

• Buffer Solution and Fertilizer : Ammonium chloride is utilized as a buffer solution for pH control and as a fertilizer in agriculture (Stefan-Kharicha et al., 2018).

• Photocatalysis : It serves as a template for preparing heptazine-based graphitic carbon nitrides, enhancing photocatalytic activity (Savateev et al., 2016).

• Space Technology : Studied for use as a low-temperature ablation material for space capsules (Linder, 1961).

• Neuroscience Research : Impacts neuronal excitability and synaptic vesicle release (Lazarenko et al., 2017).

• Chemical Synthesis : Catalyzes one-pot Biginelli condensation reactions for synthesizing dihydropyrimidinones (Shaabani et al., 2003).

• Metal Recovery : Used in recovering metals from spent lithium-ion batteries (Lv et al., 2018).

• Medical Applications : In medicine, it's used for acidifying urine, increasing urine flow, and as a secretory expectorant (Samour et al., 1995).

• Catalysis : Catalyzes the thia-Michael addition reaction in water (Chen & Shi, 2008).

• Bacterial Viability Reduction : Reduces the viability of bacterial cells in produced water (Zulkifliani & Usman, 2022).

• Heat Transfer Enhancement : Enhances boiling performance in heat transfer applications (Gajghate et al., 2014).

• Soil Enzyme Activity : Affects soil enzyme activities, influencing microbial growth and enzyme synthesis (Dinesh et al., 1995).

• Fertilizer Research : Increases cadmium concentrations in wheat grain as a fertilizer, posing potential health risks (Ishikawa et al., 2015).

• Electrophysiology : Serves as a substitute for sodium or potassium in squid giant axons (Binstock & Lecar, 1969).

• Chemical Manufacturing : Transforms into vinyl chloride for use in hydrochlorination and oxychlorination processes (Sun Mingshua, 2014).

• Pharmaceutical Production : Suitable for use in pharmaceutical production due to its non-toxic, non-corrosive nature (Mirzayev et al., 2019).

• Crystal Chemistry : Exhibits weak pnicogen bonding in crystalline form (Nelyubina et al., 2015).

• Environmental Impact : Its presence in wastewater can lead to the formation of undesirable by-products during electrochemical treatments (Pérez et al., 2012).

Safety And Hazards

Ammonium chloride, while useful in many sectors, requires careful handling due to certain health risks. Direct exposure can cause irritation to the eyes, skin, and respiratory tract. Chronic exposure might even lead to conditions such as metal fume fever or siderosis.

Future Directions

The future of ammonium chloride seems promising. Research and innovation are paving the way for the discovery of new applications and more efficient production methods. In the realm of energy, for instance, the compound’s properties are being explored for potential use in batteries and fuel cells.

Synthesis routes and methods I

Procedure details

Sodium ammonium phosphate and ammonium chloride are prepared from an ammonium phosphate (e.g., diammonium phosphate) and sodium chloride in water. The crystallization of sodium ammonium phosphate may take place between -10° C. to 40° C. Using the present invention, technical grade sodium ammonium phosphate and ammonium chloride can be produced from fertilizer grade diammonium phosphate.

Synthesis routes and methods II

Procedure details

Vanadates, such as butyl vanadate, have been prepared by reacting vanadium oxytrichloride with an excess of butyl alcohol in the presence of ammonia to form butyl vanadate and ammonium chloride. The butyl vanadate solution was separated from the ammonium chloride crystals by filtration. However, since the crystalline ammonium chloride has a tendency to plug the filter, it is difficult to filter off the butyl vanadate. Moreover, the filtration step must be conducted in a closed system to prevent hydrolysis of the butyl vanadate, thus resulting in an expensive process.

Synthesis routes and methods III

Procedure details

There is added to the atmosphere above the reaction mixture over a 4 to 5 hour period, 50.8 kg (2.983 k moles) of ammonia gas, while maintaining a temperature of 10° to 45° C., to a mixture of 1225 kg of a 22.3% solution of cyanuric chloride (273.1 kg; 1.481 k moles) in toluene at 45° C. There is obtained a thick reaction mass of 2-amino-4,6-dichloro-1,3,5-triazine and ammonium chloride. The mixture is cooled to 5°-10° C. and 334 kg of methanol is added. There is obtained a mixture which is referred to hereinafter as the "first mixture."

Synthesis routes and methods IV

Procedure details

0.7 g (2.02 mmol) of N-cyano-N'-2-(imidazol-4-yl)ethyl-N"-[3-[(5-methylimidazol-4-yl)methylthio]propyl]guanidine are heated under reflux in 30 ml of 18% hydrochloric acid for 6 hours and evaporated to dryness, leaving 0.98 g (100%) of a turbid oil of ammonium chloride and N-[2-(imidazol-4-yl)ethyl]-N'-[3-[(5-methylimidazol-4-yl)methylthio]propyl]guanidine trihydrochloride as residue.

Synthesis routes and methods V

Procedure details

A mixture of 2-(4-Methoxy-phenyl)-thiazole-4-carboxylic acid ethyl ester and lithium hydroxide monohydrate (2.0 mmol, 84 mg) was diluted with a 2:1 mixture of THF:H2O (6 mL), and the resulting reaction was allowed to stir at room temperature for about 15 hours. The reaction mixture was then acidified using aqueous HCl (1 M, 10 mL), then dried via lyophilization to provide 2-(4-Methoxy-phenyl)-thiazole-4-carboxylic acid as an ammonium chloride salt. HPLC-MS RT. 1.37 minutes; mass calculated for formula C11H9NO3S 235.03, observed LCMS m/z 236.10 (M+H).

Citations

Review of ammonium chloride–water solution properties

M Stefan-Kharicha, A Kharicha… - Journal of Chemical & …, 2018 - ACS Publications

… ammonium chloride is made with the literature values. Measured data for the ammonium chloride … , performed in order to estimate the ammonium chloride diffusivity in water and further …

Number of citations: 25 pubs.acs.org

Ammonium chloride and ammonium sulfate for prevention of parturient paresis in dairy cows

GR Oetzel, JD Olson, CR Curtis, MJ Fettman - Journal of Dairy Science, 1988 - Elsevier

… Addition of ammonium chloride (NH4C1) to prepartum rations reduces the incidence of PP, probably as a result Of systemic acidosis and increased bone mobilization of Ca (19). How…

Number of citations: 350 www.sciencedirect.com

Ammonium chloride sublimate apparatus

CL Cooper - Journal of Paleontology, 1935 - JSTOR

The methods of producing ammonium chloride sublimate usually recommended either produce coatings that are too coarse-grained or necessitate apparatus too cumbersome to use …

Number of citations: 33 www.jstor.org

Ammonium chloride and methylamine hydrochloride antagonize clostridial neurotoxins.

LL Simpson - Journal of Pharmacology and Experimental …, 1983 - Citeseer

ABSTRACT Ammonium chloride (1-8 mM) and methylamine … neurotoxin action, ammonium chloride and methylamme … the ins, ammonium chloride and methylamine hydrochloride(…

Number of citations: 136 citeseerx.ist.psu.edu

The vibrational spectra of molecules and complex ions in crystals III. Ammonium chloride and deutero‐ammonium chloride

EL Wagner, DF Hornig - The Journal of Chemical Physics, 1950 - pubs.aip.org

… If the band at 1794 cm-I in the low temperature ammonium chloride spectrum, to which no combination of internal modes can be assigned, is identified with the combination li4+ li6, the …

Number of citations: 434 pubs.aip.org

Neutron diffraction study of the crystal structure of ammonium chloride

HA Levy, SW Peterson - Physical Review, 1952 - APS

… Thus it is of some importance to have an independent check on the ammonium chloride … to arise from the disorder in the ammonium chloride crystal structure. That this is indeed the case …

Number of citations: 224 journals.aps.org

Field measurements of the dissociation of ammonium nitrate and ammonium chloride aerosols

AG Allen, RM Harrison, JW Erisman - Atmospheric Environment (1967), 1989 - Elsevier

… Pio CA and Harrison RM (1987a) The quilibrium of ammonium chloride aerosol with gaseous … Pie CA and Harrison RM (1987b) Vapour pressure of ammonium chloride aerosol: effect of …

Number of citations: 228 www.sciencedirect.com

… hazard assessment of quaternary ammonium compounds: Didecyl dimethyl ammonium chloride and alkyl (C12–C16) dimethyl benzyl ammonium chloride

A Luz, P DeLeo, N Pechacek, M Freemantle - Regulatory Toxicology and …, 2020 - Elsevier

… Aliphatic alkyl Quats (eg, didecyl dimethyl ammonium chloride [DDAC]) and alkyl dimethyl benzyl ammonium chloride (ADBAC) compounds are among the earliest disinfectants within …

Number of citations: 49 www.sciencedirect.com

An analysis of the ammonium chloride route to anhydrous rare-earth metal chlorides

G Meyer, P Ax - Materials Research Bulletin, 1982 - Elsevier

… is: the ammonium chloride route consists in two steps, of which the first is the synthesis of a … ammonium chloride route to anhydrous yttrium chloride Step two of the ammonium chloride …

Number of citations: 196 www.sciencedirect.com

An overview of ammonium chloride (NH4Cl) corrosion in the refining unit

KV Akpanyung, RT Loto, MA Fajobi - Journal of Physics …, 2019 - iopscience.iop.org

… This review addresses the corrosion mechanism of ammonium chloride, affected materials … of a wet ammonium chloride system, some case studies of ammonium chloride and the …

Number of citations: 28 iopscience.iop.org